Cas no 1251544-56-5 (2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(furan-2-yl)methylacetamide)

• Product Name: 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(furan-2-yl)methylacetamide
• CAS No: 1251544-56-5
• MF: C₁₆H₁₅F₂N₃O₃
• MW: 335.30541062355
• CID: 6327897
• PubChem ID: 49669566
• Update Time: 2025-06-15

2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(furan-2-yl)methylacetamide
• CHEMBL4934552
• 2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)-N-(furan-2-ylmethyl)acetamide
• AKOS024518664
• 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
• 1251544-56-5
• VU0520574-1
• 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(furan-2-ylmethyl)acetamide
• F5788-2127

• Inchi： 1S/C16H15F2N3O3/c17-13-4-3-11(8-14(13)18)21-6-5-20(16(21)23)10-15(22)19-9-12-2-1-7-24-12/h1-4,7-8H,5-6,9-10H2,(H,19,22)
• InChI Key： NLBKVYRFXOAUJZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(N(CC(NCC2=CC=CO2)=O)CC1)=O)F

Computed Properties

• Exact Mass: 335.10814767g/mol
• Monoisotopic Mass: 335.10814767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.8Ų

Additional information on 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(furan-2-yl)methylacetamide

Recent Advances in the Study of 2-3-(3,4-Difluorophenyl)-2-oxoimidazolidin-1-yl-N-(furan-2-yl)methylacetamide (CAS: 1251544-56-5)

The compound 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(furan-2-yl)methylacetamide (CAS: 1251544-56-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluorophenyl group and a furan-2-ylmethylacetamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary data suggest that 1251544-56-5 exhibits selective binding affinity to certain protein targets, which are implicated in inflammatory and neurodegenerative diseases. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to characterize its binding interactions at the atomic level. These studies have provided valuable insights into the structural determinants of its activity, paving the way for further optimization.

In addition to its mechanistic studies, recent research has also explored the synthetic routes for 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(furan-2-yl)methylacetamide. Novel synthetic methodologies have been developed to improve the yield and purity of the compound, addressing some of the challenges associated with its complex structure. These advancements are critical for scaling up production and facilitating future clinical trials.

Pharmacological evaluations have further highlighted the compound's therapeutic potential. In vitro and in vivo studies have demonstrated its efficacy in reducing markers of inflammation and oxidative stress, with a favorable safety profile. Notably, its ability to cross the blood-brain barrier has sparked interest in its application for central nervous system disorders. Ongoing research aims to validate these findings in more complex disease models and to identify potential biomarkers for patient stratification.

Despite these promising developments, challenges remain in the translation of 1251544-56-5 into clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and comprehensive toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, the recent research on 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-(furan-2-yl)methylacetamide (CAS: 1251544-56-5) underscores its potential as a novel therapeutic agent. The integration of structural biology, synthetic chemistry, and pharmacology has provided a robust foundation for its continued development. Future studies will be crucial in determining its clinical viability and expanding its applications in medicine.